3-{[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]methyl}-5-(2-fluorobenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H21ClFN3O2S
• Molecular Weight: 445.9 g/mol
• IUPAC Name: (5E)-3-[[4-(3-chloro-4-methylphenyl)piperazin-1-yl]methyl]-5-[(2-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H21ClFN3O2S/c1-15-6-7-17(13-18(15)23)26-10-8-25(9-11-26)14-27-21(28)20(30-22(27)29)12-16-4-2-3-5-19(16)24/h2-7,12-13H,8-11,14H2,1H3/b20-12+
• InChI Key: CROLNNNUSBQXDZ-UDWIEESQSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)CN3C(=O)/C(=C\C4=CC=CC=C4F)/SC3=O)Cl
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)CN3C(=O)C(=CC4=CC=CC=C4F)SC3=O)Cl

Description

3-{[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]methyl}-5-(2-fluorobenzylidene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research. The compound is commonly referred to as TFP or TFP5, and it belongs to the class of thiazolidinediones. TFP5 has been found to have potential therapeutic applications in various fields, including neurodegenerative diseases and cancer.

Mechanism of Action

The mechanism of action of TFP5 is not fully understood. However, it has been proposed that TFP5 acts by inhibiting the aggregation of amyloid-beta peptides and tau proteins, which are known to play a role in the pathogenesis of neurodegenerative diseases. TFP5 has also been found to induce apoptosis in cancer cells by activating caspases and inhibiting the PI3K/Akt pathway.
Biochemical and Physiological Effects:
TFP5 has been found to have various biochemical and physiological effects. It has been found to inhibit the aggregation of amyloid-beta peptides and tau proteins, which are known to play a role in the pathogenesis of neurodegenerative diseases. TFP5 has also been found to induce apoptosis in cancer cells by activating caspases and inhibiting the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFP5 in lab experiments is its potential therapeutic applications in various fields, including neurodegenerative diseases and cancer. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to fully exploit its therapeutic potential.

Future Directions

There are several future directions for research on TFP5. One of the areas of research is to further understand its mechanism of action, which will help in the development of more effective therapeutic strategies. Another area of research is to explore its potential applications in other fields, such as cardiovascular diseases and autoimmune disorders. Additionally, research can be conducted to optimize the synthesis method of TFP5 to improve its yield and purity.

Synthesis Methods

TFP5 is synthesized by reacting 3-(4-chloromethylphenyl)-1-piperazine with 2-fluorobenzaldehyde and thiazolidine-2,4-dione. The reaction proceeds through a series of steps, including nucleophilic substitution and condensation reactions. The final product is obtained after purification and characterization.

Scientific Research Applications

TFP5 has been extensively studied for its potential therapeutic applications. One of the major areas of research is in the field of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. TFP5 has been found to have neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are known to play a role in the pathogenesis of Alzheimer's disease.
Another area of research is in the field of cancer. TFP5 has been found to have anticancer properties by inducing apoptosis in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells.